Cas no 1261877-23-9 (2-Bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone)

• Product Name: 2-Bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone
• CAS No: 1261877-23-9
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 4989379
• Update Time: 2025-11-06

2-Bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8BrF3O2/c1-5(11)9(15)6-2-7(12)4-8(3-6)16-10(13)14/h2-5,10H,1H3
• InChI Key： DPUPOQPUJZFMTN-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(C=1)OC(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone

2-Bromo-3'-Fluoro-5'-(Difluoromethoxy)propiophenone (CAS No. 1261877-23-9): An Overview of Its Properties and Applications

2-Bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone (CAS No. 1261877-23-9) is a multifunctional compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a bromine atom, a fluoro substituent, and a difluoromethoxy group, which collectively contribute to its diverse chemical and biological properties.

The molecular structure of 2-bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone is composed of a propiophenone core with specific functional groups attached. The bromine atom at the 2-position provides a versatile handle for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. The fluoro substituent at the 3'-position and the difluoromethoxy group at the 5'-position introduce significant electronic effects, enhancing the compound's reactivity and stability.

In recent years, 2-bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone has been extensively studied for its potential applications in various fields. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The presence of halogen atoms, particularly bromine, facilitates cross-coupling reactions, which are crucial for the construction of complex organic molecules. This makes 2-bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone an important building block in the development of new drugs.

Research has also focused on the biological activities of 2-bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone. Studies have shown that compounds with similar structural features exhibit potent inhibitory effects on various enzymes and receptors, making them potential candidates for therapeutic applications. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone exhibit significant anti-inflammatory and anti-cancer properties.

In addition to its pharmaceutical applications, 2-bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone has found use in materials science. The unique electronic properties conferred by the fluoro and difluoromethoxy groups make it suitable for the synthesis of functional materials with enhanced optical and electronic properties. These materials have potential applications in areas such as organic electronics, photovoltaics, and sensors.

The synthetic accessibility of 2-bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone has been well-documented in the literature. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One common approach involves the bromination of a suitable starting material followed by sequential introduction of the fluoro and difluoromethoxy groups. These synthetic methods are robust and can be adapted to produce various derivatives with different substituents, further expanding the utility of this compound.

The physical properties of 2-bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone, such as its melting point, boiling point, and solubility, have been thoroughly characterized. These properties are crucial for optimizing its use in different applications. For example, its solubility in common organic solvents makes it easy to handle in laboratory settings and industrial processes.

In conclusion, 2-bromo-3'-fluoro-5'-(difluoromethoxy)propiophenone (CAS No. 1261877-23-9) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an important intermediate for the synthesis of complex molecules and functional materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in various scientific disciplines.